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Compound of Interest

Compound Name: CCT251455
Cat. No.: B1191725
Get Quote
. J

CCT251455 is a potent, selective, and orally bioavailable inhibitor of MPS1 (TTK) kinase.[1][2]
As a research tool that disrupts the Spindle Assembly Checkpoint (SAC), it induces
chromosomal segregation errors and aneuploidy. Consequently, it must be handled as a high-
potency cytotoxic agent and a potential reproductive toxin.

This guide supersedes generic chemical hygiene plans. All personnel handling CCT251455
must adhere to the "Zero-Exposure" mandate, treating all waste streams as hazardous
chemical waste destined for high-temperature incineration.
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Parameter Technical Specification
Compound Name CCT251455

CAS Number 1400284-80-1

Target MPS1/TTK Kinase (IC50 ~3 nM)
Molecular Formula C26H26CIN702

DMSO (100 mg/mL); Ethanol (< 1 mg/mL);

Solubility
Water (Insoluble)

Warning: Suspected Germ Cell Mutagen
Hazard Class (GHS) (H341); Suspected Reproductive Toxin (H361);
Aquatic Toxicity (H410).

Waste Classification & Segregation Strategy

Effective disposal begins with rigorous segregation. CCT251455 is not biodegradable and
poses long-term aquatic toxicity.[3][4][5] Under RCRA (Resource Conservation and Recovery
Act) guidelines, it should be managed as a Toxic/Cytotoxic Waste.

Waste Stream Decision Matrix

The following logic gate ensures no cross-contamination of municipal or non-hazardous waste
streams.
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Waste Generated containing
CCT251455

Determine Physical State

Solid Waste Liquid Waste
(Powder, contaminated gloves, tips) (Stock solutions, media, supernatants)

Trace Contamination?
(<3% by volume/weight)

DMSO / Aqueous / Organic

Trace Chemo/Biohazard Bin Bulk Hazardous Waste Halogenated Waste Non-Halogenated Waste
(Yellow Bag/Bin) (Black RCRA Container) (DCM, Chloroform) (DMSO, Ethanol, Media)

FINAL DISPOSAL:
High-Temperature Incineration

Click to download full resolution via product page

Figure 1. Waste segregation logic for CCT251455. All paths ultimately lead to incineration to
prevent environmental release.

Detailed Disposal Protocols
Protocol A: Solid Waste (Stock Powder & Debris)
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Scope: Expired stock powder, weighing boats, contaminated PPE (gloves), and pipette tips.

Containment: Place all solid waste directly into a transparent, sealable polyethylene bag
(minimum 4 mil thickness).

e Labeling: Affix a hazardous waste tag. Clearly write: "Solid Waste - CCT251455 -
Toxic/Mutagenic."

e Secondary Containment: Transfer the sealed bag into the laboratory's designated Solid
Hazardous Waste Drum (often a black or yellow barrel depending on institutional color codes
for cytotoxic waste).

» Prohibition: NEVER dispose of CCT251455 solids in "Red Bag" biohazard waste unless the
facility incinerates all biohazard waste. Autoclaving does not degrade this chemical; it must
be chemically incinerated.

Protocol B: Liquid Waste (Stock Solutions & Media)

Scope: DMSO stock solutions, cell culture supernatants containing >1 uM CCT251455.
e Segregation:
o DMSO Stocks: Dispose of in the Non-Halogenated Organic Waste carboy.

o Cell Culture Media: If the media contains trace CCT251455 (<1%), it may often be
collected in the aqueous waste stream only if that stream is destined for incineration. If the
facility treats aqueous waste via wastewater treatment, you must collect media as
Chemical Waste (Non-Halogenated) to prevent aquatic contamination.

o Deactivation (Spill Scenario Only):

o While no specific chemical deactivator (like bleach) is validated for CCT251455, treating
spills with 10% sodium hypochlorite (bleach) followed by a detergent wash is standard
practice to physically remove and partially degrade organic contaminants before
absorption.

o Container Specs: High-density polyethylene (HDPE) or glass carboys. Do not use metal
containers if the solvent system is corrosive (unlikely for DMSO).
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Protocol C: Empty Containers (The "RCRA Empty" Rule)

o Triple Rinse: Empty glass vials must be triple-rinsed with a solvent capable of solubilizing the
compound (e.g., DMSO or Ethanol), not water.

o Rinsate Disposal: Collect the rinsate into the appropriate liquid waste container (Protocol B).

o Defacing: Deface the label and dispose of the rinsed vial in the Glass/Sharps container.

Emergency Spill Response

Immediate Action Required:

Evacuate & Alert: Clear the immediate area. Alert the lab safety officer.

o PPE Up-Armor: Don double nitrile gloves, safety goggles, lab coat, and a fit-tested N95 or
P100 respirator if powder is aerosolized.

» Containment:
o Powder: Cover with a damp paper towel (to prevent dust) and wipe up.
o Liquid: Cover with an absorbent pad or vermiculite.

e Cleanup: Clean the surface with 10% bleach, followed by 70% ethanol. Dispose of all
cleanup materials as Hazardous Solid Waste (Protocol A).

Scientific Rationale & Mechanism

Understanding why we dispose of CCT251455 strictly is crucial for compliance.

e Mechanism of Action: CCT251455 inhibits MPS1, a kinase essential for the Spindle
Assembly Checkpoint (SAC).[2] Inhibition causes cells to exit mitosis prematurely with
unaligned chromosomes, leading to massive aneuploidy and cell death [1].

e Environmental Impact: As a stable organic molecule with high potency (IC50 = 3 nM),
release into water systems could affect aquatic eukaryotic life by disrupting cell division
mechanisms conserved across species [2].
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 Stability: CCT251455 is stable in DMSO and organic solvents. It does not spontaneously
degrade in water, necessitating high-temperature incineration for complete destruction [3].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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